Cas no 140401-07-6 (Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-)

Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]- structure
140401-07-6 structure
Product Name:Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-
CAS No:140401-07-6
MF:C17H14N2O2
MW:278.305263996124
CID:1297977
PubChem ID:135744190
Update Time:2025-04-20

Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[5-(phenylmethoxy)-2-pyrimidinyl]-
    • 4-(5-phenylmethoxy-1H-pyrimidin-2-ylidene)cyclohexa-2,5-dien-1-one
    • SCHEMBL6534698
    • LUMGYHFEIGMXRH-UHFFFAOYSA-N
    • 5-Benzyloxy-2-(4-hydroxyphenyl)pyrimidine
    • 5-Benzyloxy-2- (4-hydroxyphenyl) pyrimidine
    • 4-[5-(Benzyloxy)pyrimidin-2(1H)-ylidene]cyclohexa-2,5-dien-1-one
    • DTXSID00627751
    • 140401-07-6
    • Inchi: 1S/C17H14N2O2/c20-15-8-6-14(7-9-15)17-18-10-16(11-19-17)21-12-13-4-2-1-3-5-13/h1-11,20H,12H2
    • InChI Key: LUMGYHFEIGMXRH-UHFFFAOYSA-N
    • SMILES: O(C1C=NC(C2C=CC(=CC=2)O)=NC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 278.10562
  • Monoisotopic Mass: 278.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 55.2Ų

Experimental Properties

  • PSA: 55.24
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